2,4-dichloro-N-(2-methylphenyl)-5-(1-pyrrolidinylsulfonyl)benzamide

• IUPAC Name: 2,4-dichloro-N-(2-methylphenyl)-5-pyrrolidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C18H18Cl2N2O3S/c1-12-6-2-3-7-16(12)21-18(23)13-10-17(15(20)11-14(13)19)26(24,25)22-8-4-5-9-22/h2-3,6-7,10-11H,4-5,8-9H2,1H3,(H,21,23)
• InChI Key: WTHGHYJFDVSYHT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C2=CC(=C(C=C2Cl)Cl)S(=O)(=O)N3CCCC3
• Molecular Formula: C18H18Cl2N2O3S
• Molecular Weight: 413.3 g/mol

Description

DMP 777 is a synthetic compound that belongs to the class of sulfonylureas. It was first synthesized in the early 1990s and has since been studied for its potential applications in scientific research. DMP 777 is known for its ability to inhibit the activity of ATP-sensitive potassium channels (KATP channels), which are found in various tissues throughout the body.

Mechanism of Action

DMP 777 works by inhibiting the activity of KATP channels. These channels play a crucial role in regulating the function of various tissues in the body, including the pancreas, the heart, and the nervous system. By inhibiting the activity of these channels, DMP 777 can alter the function of these tissues.
Biochemical and Physiological Effects:
DMP 777 has been shown to have a variety of biochemical and physiological effects on different tissues in the body. In the pancreas, DMP 777 has been shown to increase insulin secretion by inhibiting KATP channels in pancreatic beta cells. In the heart, DMP 777 has been shown to improve cardiac function by inhibiting KATP channels in cardiac myocytes. In the nervous system, DMP 777 has been shown to modulate neuronal signaling by inhibiting KATP channels in neurons.

Advantages and Limitations for Lab Experiments

DMP 777 has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in the lab, making it readily available for research purposes. Additionally, DMP 777 has been extensively studied, and its effects on different tissues are well understood. However, there are also some limitations to using DMP 777 in lab experiments. It can be difficult to control the concentration of DMP 777 in tissues, which can make it challenging to study its effects in a precise manner.

Future Directions

There are several future directions for research on DMP 777. One area of interest is the potential use of DMP 777 in the treatment of diabetes. By increasing insulin secretion, DMP 777 may be able to improve blood glucose control in individuals with diabetes. Another area of interest is the potential use of DMP 777 in the treatment of cardiovascular disease. By improving cardiac function, DMP 777 may be able to reduce the risk of heart failure in individuals with cardiovascular disease. Finally, there is interest in exploring the potential use of DMP 777 in the treatment of neurological disorders. By modulating neuronal signaling, DMP 777 may be able to improve the symptoms of disorders such as epilepsy and Parkinson's disease.
In conclusion, DMP 777 is a synthetic compound that has been extensively studied for its potential applications in scientific research. It has been shown to have a variety of effects on different tissues in the body, including the pancreas, the heart, and the nervous system. DMP 777 works by inhibiting the activity of KATP channels, and its effects on different tissues are well understood. While there are some limitations to using DMP 777 in lab experiments, its potential applications in the treatment of diabetes, cardiovascular disease, and neurological disorders make it an area of continued interest for future research.

Scientific Research Applications

DMP 777 has been studied extensively for its potential applications in scientific research. It has been shown to have a variety of effects on different tissues in the body, including the cardiovascular system, the pancreas, and the nervous system. DMP 777 has been used in studies investigating the role of KATP channels in insulin secretion, cardiac function, and neuronal signaling.